3-{[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(naphthalen-1-yl)propanamide

• Molecular Formula: C19H15N3O3S
• Molecular Weight: 365.4 g/mol
• IUPAC Name: 3-[[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-naphthalen-1-ylpropanamide
• InChI: InChI=1S/C19H15N3O3S/c23-17(20-15-8-3-6-13-5-1-2-7-14(13)15)10-12-26-19-22-21-18(25-19)16-9-4-11-24-16/h1-9,11H,10,12H2,(H,20,23)
• InChI Key: CHIZIHRMKKGRRB-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC=C2NC(=O)CCSC3=NN=C(O3)C4=CC=CO4

Description

3-{[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(naphthalen-1-yl)propanamide, also known as FSNP, is a novel compound with potential applications in scientific research.

Mechanism of Action

The mechanism of action of 3-{[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(naphthalen-1-yl)propanamide is not fully understood, but it is believed to target specific cellular pathways involved in cancer cell proliferation and survival. 3-{[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(naphthalen-1-yl)propanamide has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. It may also inhibit the activity of specific enzymes involved in cancer cell proliferation.
Biochemical and Physiological Effects:
3-{[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(naphthalen-1-yl)propanamide has been found to have a range of biochemical and physiological effects. In addition to its anticancer, antimicrobial, and antifungal properties, it has been shown to exhibit antioxidant activity and to have a potential role in the treatment of neurodegenerative diseases. 3-{[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(naphthalen-1-yl)propanamide has also been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-{[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(naphthalen-1-yl)propanamide in lab experiments is its potential as a novel compound with a range of applications. Its ability to target specific cellular pathways involved in cancer cell proliferation and survival makes it a promising candidate for the development of new cancer treatments. However, one limitation of using 3-{[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(naphthalen-1-yl)propanamide in lab experiments is its relatively recent discovery, which means that there is limited information available on its potential side effects and toxicity.

Future Directions

There are several potential future directions for research on 3-{[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(naphthalen-1-yl)propanamide. One direction is the development of new cancer treatments based on 3-{[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(naphthalen-1-yl)propanamide. Another direction is the investigation of its potential as an antibiotic or antifungal agent. Further research is also needed to fully understand the mechanism of action of 3-{[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(naphthalen-1-yl)propanamide and its potential role in the treatment of neurodegenerative and inflammatory diseases.

Synthesis Methods

The synthesis of 3-{[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(naphthalen-1-yl)propanamide involves a multi-step process that includes the reaction of furan-2-carboxylic acid with thionyl chloride to form furan-2-yl chloride. The furan-2-yl chloride is then reacted with 5-amino-1,3,4-oxadiazole-2-thiol in the presence of triethylamine to form 3-{[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}propanenitrile. Finally, the propanenitrile is reacted with naphthalen-1-amine to form 3-{[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(naphthalen-1-yl)propanamide.

Scientific Research Applications

3-{[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(naphthalen-1-yl)propanamide has potential applications in scientific research, particularly in the field of drug discovery. It has been shown to exhibit anticancer activity, making it a promising candidate for the development of new cancer treatments. 3-{[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(naphthalen-1-yl)propanamide has also been found to have antimicrobial and antifungal properties, indicating potential applications in the development of new antibiotics.